3,4,5-triethoxy-N-({[4-(propionylamino)phenyl]amino}carbonothioyl)benzamide

• IUPAC Name: 3,4,5-triethoxy-N-[[4-(propanoylamino)phenyl]carbamothioyl]benzamide
• InChI: InChI=1S/C23H29N3O5S/c1-5-20(27)24-16-9-11-17(12-10-16)25-23(32)26-22(28)15-13-18(29-6-2)21(31-8-4)19(14-15)30-7-3/h9-14H,5-8H2,1-4H3,(H,24,27)(H2,25,26,28,32)
• InChI Key: LQFCUKGHCZUGQB-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=CC=C(C=C1)NC(=S)NC(=O)C2=CC(=C(C(=C2)OCC)OCC)OCC
• Molecular Formula: C23H29N3O5S
• Molecular Weight: 459.6 g/mol

Description

3,4,5-triethoxy-N-({[4-(propionylamino)phenyl]amino}carbonothioyl)benzamide, also known as TPC, is a compound that has been widely studied for its potential therapeutic effects. TPC belongs to the class of compounds known as carbonic anhydrase inhibitors, which are used in the treatment of a variety of medical conditions.

Mechanism of Action

The mechanism of action of 3,4,5-triethoxy-N-({[4-(propionylamino)phenyl]amino}carbonothioyl)benzamide is related to its ability to inhibit the enzyme carbonic anhydrase. Carbonic anhydrase is an enzyme that is involved in a variety of physiological processes, including the regulation of pH in the body. By inhibiting carbonic anhydrase, 3,4,5-triethoxy-N-({[4-(propionylamino)phenyl]amino}carbonothioyl)benzamide disrupts these processes, leading to a variety of physiological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3,4,5-triethoxy-N-({[4-(propionylamino)phenyl]amino}carbonothioyl)benzamide are complex and varied. Studies have shown that 3,4,5-triethoxy-N-({[4-(propionylamino)phenyl]amino}carbonothioyl)benzamide can affect a variety of physiological processes, including cell growth, apoptosis, and angiogenesis. 3,4,5-triethoxy-N-({[4-(propionylamino)phenyl]amino}carbonothioyl)benzamide has also been shown to have anti-inflammatory and anti-oxidant properties, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3,4,5-triethoxy-N-({[4-(propionylamino)phenyl]amino}carbonothioyl)benzamide for lab experiments is its potency and specificity. 3,4,5-triethoxy-N-({[4-(propionylamino)phenyl]amino}carbonothioyl)benzamide is a highly potent inhibitor of carbonic anhydrase, which makes it an ideal compound for studying the effects of carbonic anhydrase inhibition. However, one of the limitations of 3,4,5-triethoxy-N-({[4-(propionylamino)phenyl]amino}carbonothioyl)benzamide is its low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are many potential future directions for research on 3,4,5-triethoxy-N-({[4-(propionylamino)phenyl]amino}carbonothioyl)benzamide. One area of research that is particularly promising is the development of 3,4,5-triethoxy-N-({[4-(propionylamino)phenyl]amino}carbonothioyl)benzamide analogs with improved solubility and potency. Another area of research is the identification of new therapeutic applications for 3,4,5-triethoxy-N-({[4-(propionylamino)phenyl]amino}carbonothioyl)benzamide, such as in the treatment of neurological disorders or infectious diseases. Overall, 3,4,5-triethoxy-N-({[4-(propionylamino)phenyl]amino}carbonothioyl)benzamide is a compound with great potential for a variety of therapeutic applications, and further research is needed to fully understand its potential.

Scientific Research Applications

3,4,5-triethoxy-N-({[4-(propionylamino)phenyl]amino}carbonothioyl)benzamide has been studied extensively for its potential use in the treatment of various medical conditions. One of the most promising areas of research has been in the treatment of cancer. Studies have shown that 3,4,5-triethoxy-N-({[4-(propionylamino)phenyl]amino}carbonothioyl)benzamide has potent anti-tumor activity and may be effective in the treatment of a variety of cancers, including breast, lung, and colon cancer.